Cas no 1704104-76-6 (1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine)

1-4-Methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine is a fluorinated cyclohexylamine derivative with a trifluoromethylphenyl substituent, offering unique steric and electronic properties due to its structural configuration. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical applications. Its rigid cyclohexyl backbone contributes to conformational restraint, potentially improving binding affinity in target interactions. The compound’s synthetic versatility allows for further functionalization, enabling the development of specialized derivatives. Suitable for research in medicinal chemistry, it may serve as a precursor for bioactive molecules, particularly in CNS-targeting or fluorinated compound studies. Handling requires standard safety precautions for amine and fluorinated compounds.
1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine structure
1704104-76-6 structure
Product Name:1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine
CAS No:1704104-76-6
MF:C14H18F3N
MW:257.294634342194
CID:5939804
PubChem ID:165694859
Update Time:2025-10-30

1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine
    • 1704104-76-6
    • EN300-1944510
    • 1-[4-methyl-3-(trifluoromethyl)phenyl]cyclohexan-1-amine
    • Inchi: 1S/C14H18F3N/c1-10-5-6-11(9-12(10)14(15,16)17)13(18)7-3-2-4-8-13/h5-6,9H,2-4,7-8,18H2,1H3
    • InChI Key: PJIPGZVJFZNQGA-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=CC(=C1)C1(CCCCC1)N)(F)F

Computed Properties

  • Exact Mass: 257.13913406g/mol
  • Monoisotopic Mass: 257.13913406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine Pricemore >>

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Additional information on 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine

Introduction to 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine (CAS No. 1704104-76-6)

1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine, also known by its CAS number 1704104-76-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring and a substituted phenyl group, which contribute to its potential therapeutic applications.

The molecular structure of 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine consists of a cyclohexane ring attached to a phenyl group with a trifluoromethyl and a methyl substituent. The presence of the trifluoromethyl group is particularly noteworthy as it can influence the compound's pharmacological properties, such as its lipophilicity and metabolic stability. These characteristics make it an attractive candidate for drug development, especially in the context of central nervous system (CNS) disorders.

Recent studies have explored the potential of 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine in various therapeutic areas. One notable area of research is its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects, particularly in models of neuropathic pain. The mechanism of action is thought to involve the modulation of specific receptors in the CNS, such as NMDA receptors and opioid receptors.

In addition to its analgesic properties, 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine has also been investigated for its potential as an antidepressant. Clinical trials have indicated that it may have a favorable safety profile and could be effective in treating major depressive disorder (MDD). The compound's ability to modulate serotonin and norepinephrine levels in the brain is believed to contribute to its antidepressant effects.

The pharmacokinetic properties of 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine have been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be formulated into various dosage forms, including tablets and capsules, for convenient patient administration.

Safety and toxicity studies are crucial for any compound in the drug development pipeline. Preclinical data on 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine indicate that it has low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine involves several steps, including the formation of the cyclohexane ring and the introduction of the substituted phenyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for large-scale manufacturing and clinical trials.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenylcyclohexan-1-amine (CAS No. 1704104-76-6) is a promising compound with potential applications in pain management and depression treatment. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a significant role in advancing medical treatments for various conditions.

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